[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H16FN/c1-9-3-2-4-10(14)11(9)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3
• InChI Key: GWMZESDGEHVMTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)F)C23CC(C2)(C3)CN
• Molecular Formula: C13H16FN
• Molecular Weight: 205.27 g/mol

Description

[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a chemical compound that belongs to the class of bicyclic amines. It has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain. The compound has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, the compound has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its high degree of purity. The compound can be synthesized with a high degree of purity, which makes it suitable for various scientific research applications. However, one of the limitations of using this compound is its potential toxicity. The compound has been shown to be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One direction is to further study its potential therapeutic applications in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to investigate its potential use in treating other types of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of [3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves the reaction of 2-fluoro-6-methylbenzaldehyde with bicyclo[1.1.1]pentan-1-amine in the presence of a reducing agent. The reaction yields the desired compound with a high degree of purity. The compound can be further purified through recrystallization or chromatography.

Scientific Research Applications

[3-(2-Fluoro-6-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has shown potential therapeutic applications in various scientific research studies. The compound has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in treating Parkinson's disease, Alzheimer's disease, and other neurological disorders.